Cas no 6581-46-0 (Dihydromethysticin)

Dihydromethysticin is a bioactive kavalactone derived from the kava plant (Piper methysticum). It is recognized for its potential pharmacological properties, including anxiolytic and neuroprotective effects. Structurally, it is a reduced form of methysticin, exhibiting improved stability and bioavailability. Research suggests it interacts with GABAergic and dopaminergic systems, contributing to its calming effects without significant sedation. Its favorable pharmacokinetic profile and lower hepatotoxicity risk compared to other kavalactones make it a subject of interest in therapeutic applications. Dihydromethysticin is commonly utilized in preclinical studies to explore its mechanisms and potential benefits for neurological and psychological conditions.

Dihydromethysticin structure

Product Name:Dihydromethysticin

CAS No:6581-46-0

MF:C₁₅H₁₆O₅

MW:276.284544944763

CID:2043971

PubChem ID:229852

Update Time:2025-10-13

Dihydromethysticin Chemical and Physical Properties

Names and Identifiers

- (+-)-Dihydromethysticin
- (+/-)-dihydromethysticin
- 6-(2-(benzo[d][1,3]dioxol-5-yl)ethyl)-4-methoxy-5,6-dihydro-2H-pyran-2-one
- 6-(2-Benzo[1,3]dioxol-5-yl-aethyl)-4-methoxy-5,6-dihydro-pyran-2-on
- 6-(2-benzo[1,3]dioxol-5-yl-ethyl)-4-methoxy-5,6-dihydro-pyran-2-one
- 6-[2-(benzo[d][1,3]dioxol-5-yl)ethyl]-4-methoxy-5,6-dihydro-2H-pyran-2-one
- 7,8-Dihydro -(±)-Methysticin
- dihydromethysticin
- DIHYDROMETHYSTICIN(P) PrintBack
- 2H-Pyran-2-one, 6-(2-(1,3-benzodioxol-5-yl)ethyl)-5,6-dihydro-4-methoxy-
- NSC-23878
- DTXSID3033434
- SCHEMBL2305982
- 6-[2-(1,3-benzodioxol-5-yl)ethyl]-4-methoxy-5,6-dihydro-2H-pyran-2-one
- METHYSTICIN (+/-)-DIHYDROMETHYSTICIN [MI]
- CHEBI:182794
- G9X3XK922J
- MLS002638967
- CHEMBL1510786
- y-Methysticin
- Dihydromethysticin, (+/-)-
- UNII-G9X3XK922J
- NSC23878
- 6581-46-0
- 2-[2-(1,3-benzodioxol-5-yl)ethyl]-4-methoxy-2,3-dihydropyran-6-one
- 3155-57-5
- 3,4-Dichloro-2-(methoxymethyl)furan
- NCGC00091916-01
- 2H-Pyran-2-one,6-[2-(1,3-benzodioxol-5-yl)ethyl]-5,6-dihydro-4-methoxy-
- AKOS015896727
- (+/-)-7,8-Dihydromethysticin
- 7,8-Dihydro-Methysticin
- Dihydromethysticin, (RS)-
- SMR001548427
- DL-Dihydromethysticin
- NPLC-0185
- 3-(1H-Indol-3-yl)-3-oxo-propionicacidethylester
- Pseudomethysticin
- (+/-)-Dihydromethysticin [MI]
- NSC 23878
- Q27278982
- GAA58146
- DL-Dihydromethysticin; 2-Heptenoic acid, 5-hydroxy-3-methoxy-7-[3,4-(methylenedioxy)phenyl]-, d-lactone (6CI,7CI)
- Dihydromethysticin
- Inchi： 1S/C15H16O5/c1-17-12-7-11(20-15(16)8-12)4-2-10-3-5-13-14(6-10)19-9-18-13/h3,5-6,8,11H,2,4,7,9H2,1H3
- InChI Key： RSIWXFIBHXYNFM-UHFFFAOYSA-N
- SMILES： O1C(C=C(CC1CCC1=CC=C2C(=C1)OCO2)OC)=O

Computed Properties

Exact Mass: 276.09977361g/mol
Monoisotopic Mass: 276.09977361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 54Å²

Dihydromethysticin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D450313-5mg	Dihydromethysticin	6581-46-0	5mg	$253.00	2023-05-18
TRC	D450313-10mg	Dihydromethysticin	6581-46-0	10mg	$402.00	2023-05-18
TRC	D450313-100mg	Dihydromethysticin	6581-46-0	100mg	$ 4500.00	2023-09-07